Cas no 2066829-92-1 (2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo-)

• Product Name: 2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo-
• CAS No: 2066829-92-1
• MF: C₁₈H₁₁ClF₃N₃O₃
• MW: 409.746453523636
• CID: 5264646
• Update Time: 2025-07-15

2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo-

• Inchi： 1S/C18H11ClF3N3O3/c19-13-7-11(18(20,21)22)8-25-9-14(24-17(13)25)10-1-3-12(4-2-10)23-15(26)5-6-16(27)28/h1-9H,(H,23,26)(H,27,28)
• InChI Key： PSOJZBKWJDDEDI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(NC1=CC=C(C2=CN3C(=N2)C(Cl)=CC(C(F)(F)F)=C3)C=C1)=O

Additional information on 2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo-

Introduction to 2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo- and Its Significance in Modern Chemical Research

The compound with the CAS number 2066829-92-1, specifically identified as 2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo-, represents a fascinating molecule in the realm of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential biological activities and structural complexity. The intricate arrangement of functional groups, including the presence of an imidazo[1,2-a]pyridine core and aromatic amine substituents, makes this molecule a subject of intense study in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, opening up new avenues for drug discovery. The imidazo[1,2-a]pyridine scaffold is particularly noteworthy, as it is known to exhibit a wide range of biological activities. For instance, derivatives of this scaffold have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chloro group at the 8-position and a trifluoromethyl group at the 6-position further enhances the pharmacological profile of the compound by influencing its metabolic stability and binding affinity to biological targets.

The phenylamino moiety in the molecular structure contributes to the compound's ability to interact with various enzymes and receptors. This interaction is critical for modulating biological pathways and has been a key focus in the development of novel therapeutic agents. The 4-oxo group at the terminal position of the butenoic acid moiety adds another layer of complexity, influencing both the electronic properties and solubility characteristics of the molecule. These features collectively make CAS no2066829-92-1 a promising candidate for further investigation.

In the context of contemporary research, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo-* make it an excellent candidate for this purpose. The imidazo[1,2-a]pyridine core is known to interact with various PPIs, while the aromatic amine substituent can be tailored to enhance binding specificity. This has led to several studies exploring its potential as an inhibitor or modulator of key signaling pathways involved in diseases such as cancer and neurodegeneration.

One particularly exciting area of research involves the use of computational methods to predict and optimize the biological activity of this compound. Molecular docking studies have shown that derivatives of this scaffold can bind effectively to targets such as kinases and transcription factors. These studies not only provide insights into the mechanism of action but also help in designing more potent analogs with improved pharmacokinetic properties. The integration of experimental data with computational modeling has become a cornerstone in modern drug discovery, allowing researchers to accelerate the development process significantly.

The synthesis of complex molecules like CAS no2066829-92-1 also presents unique challenges that drive innovation in synthetic methodologies. Recent reports highlight novel catalytic approaches that have enabled more efficient and scalable production of these compounds. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key structural motifs rapidly and with high selectivity. These advances not only reduce production costs but also open up new possibilities for diversifying the chemical space explored in drug discovery.

The pharmacological evaluation of 2-Butenoic acid, 4-[[4-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl]amino]-4-oxo-* has revealed several interesting findings. Preclinical studies suggest that this compound exhibits significant activity against various disease models when tested in vitro and in vivo. Notably, its ability to inhibit key enzymes involved in inflammation has made it a candidate for therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with specific receptors has shown potential in treating neurological disorders.

The development of novel pharmaceutical agents is often hampered by issues related to bioavailability and metabolic stability. However, through careful molecular design and optimization, these challenges can be mitigated. The structural features present in CAS no2066829-92-1, such as the presence of fluorinated groups and electron-withdrawing moieties, contribute to improved metabolic stability while maintaining strong binding affinity to biological targets. This balance is crucial for ensuring that therapeutic agents are both effective and safe for clinical use.

In conclusion,CAS no2066829-92-* represents a remarkable example of how intricate molecular structures can lead to novel therapeutic opportunities. Its complex architecture, featuring an imidazo[1,2-a]pyridine core combined with aromatic amine substituents, positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.